Cas no 54108-67-7 (4-Piperidineacetic acid, 1-benzoyl-, ethyl ester)

• Product name: 4-Piperidineacetic acid, 1-benzoyl-, ethyl ester
• CAS No: 54108-67-7
• MF: C₁₆H₂₁NO₃
• MW: 275.34284
• CID: 355515
• PubChem ID: 10333609

4-Piperidineacetic acid, 1-benzoyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 1-benzoyl-, ethyl ester
• ethyl 2-(1-benzoylpiperidin-4-yl)acetate
• D87450
• QTHLYHVTWAAQKP-UHFFFAOYSA-N
• ethyl 1-benzoyl-4-piperidineacetate
• DTXSID00438309
• SCHEMBL8544211
• N-benzoyl-4-(carbethoxymethyl)piperidine
• 54108-67-7

• Inchi： InChI=1S/C16H21NO3/c1-2-20-15(18)12-13-8-10-17(11-9-13)16(19)14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3
• InChI Key： QTHLYHVTWAAQKP-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC(OCC)=O)CC1)(=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 275.15223
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61